Cas no 1804342-64-0 (2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804342-64-0
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4832879
• Update Time: 2025-06-14

2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)4-3(19-8(12,13)14)1-2(6(17)18)15-5(4)16/h1H,(H,15,16)(H,17,18)
• InChI Key： WFRXPXCQWBVAEX-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)O)=CC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

Recent Advances in the Study of 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS: 1804342-64-0)

2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS: 1804342-64-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

The compound's structure, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, imparts distinct electronic and steric properties that enhance its binding affinity to biological targets. Recent synthetic efforts have focused on optimizing the yield and purity of 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid, with advancements in catalytic methods and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of the process.

In terms of biological activity, preliminary in vitro studies have shown that this compound exhibits promising inhibitory effects against several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory and neurodegenerative diseases. Additionally, its antimicrobial properties have been investigated, with results indicating moderate activity against Gram-positive bacteria. These findings suggest potential applications in the development of anti-inflammatory and antimicrobial therapies, although further in vivo studies are required to validate these effects.

Recent computational studies have also shed light on the molecular interactions of 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid with its biological targets. Molecular docking simulations revealed that the compound's carboxylic acid moiety forms critical hydrogen bonds with active site residues, while the trifluoromethyl groups contribute to hydrophobic interactions. These insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid.

In conclusion, 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid represents a promising scaffold for drug discovery, with recent research underscoring its synthetic accessibility and diverse biological activities. Future studies should focus on optimizing its pharmacological profile and exploring its applications in treating specific diseases. This compound exemplifies the innovative potential of fluorinated heterocycles in addressing unmet medical needs.